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Compound of Interest

Compound Name: 2'4' 6'-Trimethylacetophenone

Cat. No.: B1293756

This guide provides critical safety and logistical information for the handling and disposal of
2',4',6'-Trimethylacetophenone, tailored for researchers, scientists, and drug development
professionals. Following these procedures is essential for ensuring laboratory safety and
operational integrity.

Chemical and Physical Properties

A clear understanding of the chemical and physical properties of 2',4',6'-
Trimethylacetophenone is fundamental to its safe handling.

Property Value

Physical State Liquid[1]

Appearance Light yellow[1]

Molecular Formula C11H140

Molecular Weight 162.23 g/mol [2][3]

Boiling Point 235 - 236 °C (455 - 456.8 °F) at 760 mmHg[1][3]
Flash Point 113 °C (235.4 °F) - closed cup[2]

Density 0.975 g/mL at 25 °C[2][3]
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Personal Protective Equipment (PPE)

The selection and proper use of Personal Protective Equipment (PPE) are the first line of

defense against potential exposure.

PPE Category Specification Rationale

] Protects against splashes and
) Chemical safety goggles or a ) _
Eye Protection ) accidental contact with the
face shield.[1]
eyes.

o Provides a barrier against skin
) Nitrile or Neoprene gloves.[4]
Hand Protection 5] contact. Check manufacturer's

compatibility data.

Prevents contamination of

Body Protection Laboratory coat. )
personal clothing.

Not generally required under ]
Use in a fume hood to

Respiratory Protection normal, well-ventilated o )
- minimize inhalation of vapors.
conditions.[1]

Handling and Experimental Protocols

Adherence to standardized handling protocols is crucial for minimizing risks and ensuring

experimental reproducibility.

1. Preparation and Weighing:

e Ensure a calibrated analytical balance is located within a chemical fume hood.
e Don personal protective equipment (lab coat, gloves, and safety goggles).

o Place a clean, empty weighing vessel on the balance and tare.

o Carefully transfer the required amount of 2',4',6'-Trimethylacetophenone into the weighing

vessel using a clean pipette.

o Record the exact weight.
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. Dissolution Procedure:

In the fume hood, add the desired solvent to a suitable flask equipped with a magnetic stir
bar.

Slowly and carefully add the pre-weighed 2',4',6'-Trimethylacetophenone to the solvent
while stirring.

If necessary, gently warm the mixture on a stirrer hotplate to facilitate dissolution. Do not use
an open flame.

Once dissolved, allow the solution to cool to room temperature before proceeding.
. Accidental Spill Protocol:
In the event of a spill, ensure the area is well-ventilated and restrict access.

Wearing appropriate PPE, absorb the spill using an inert material such as sand, silica gel, or
a universal binder.[1]

Collect the absorbed material and place it into a suitable, sealed container for chemical
waste disposal.[1]

Clean the spill area thoroughly with an appropriate solvent and decontaminate.

Disposal Plan

Proper chemical waste management is a critical component of laboratory safety and

environmental responsibility.

1. Waste Collection:

All waste materials, including unused 2',4',6'-Trimethylacetophenone, contaminated
solvents, and spill cleanup materials, must be collected in a designated and clearly labeled
hazardous waste container.

Do not mix with other waste streams unless compatibility has been confirmed.
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2. Container Management:

» Waste containers must be kept tightly closed when not in use and stored in a cool, dry, and
well-ventilated area away from incompatible materials such as oxidizing agents.[1]

3. Final Disposal:

» Dispose of the chemical waste through an approved waste disposal plant, adhering to all

local and national regulations.

Workflow and Safety Diagram

The following diagram illustrates the logical flow for the safe handling of 2',4',6'-
Trimethylacetophenone.
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Safe Handling Workflow for 2',4',6'-Trimethylacetophenone
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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